Cas no 2241377-78-4 ((3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one)
2241377-78-4 structure
(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one
2241377-78-4
C22H33BrO3
425.399626493454
5616237
(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one Properties
Names and Identifiers
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- (3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one
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- FAELMZMGPZSNPA-LNFFIUOTSA-N
- 1S/C22H33BrO3/c1-13(24)22(23)19(25)12-18-16-6-5-14-11-15(26-4)7-9-20(14,2)17(16)8-10-21(18,22)3/h5,15-19,25H,6-12H2,1-4H3/t15-,16+,17-,18-,19+,20-,21-,22+/m0/s1
- [C@@H]1(OC)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](Br)(C(=O)C)[C@H](O)C3)CC=2
Experimental Properties
- 492.3±45.0 °C(Predicted)
- 13.50±0.70(Predicted)
- 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
(3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one Related Literature
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Yufeng Guo,Wanlin Guo Nanoscale, 2014,6, 3731-3736
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Wen Yang,Jinjuan Gao,Zhen Li,Chonghui Li,Yangyang Cheng,Yanyan Huo,Shouzhen Jiang,Mingshun Jiang J. Mater. Chem. C, 2021,9, 13647-13658
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Natsumi Shida,Ryuta Kurasawa,Yasuyuki Maki,Yoshiharu Toyama,Toshiaki Dobashi,Takao Yamamoto Soft Matter, 2016,12, 9471-9476
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Kashyap J. Tamuli,Ranjan K. Sahoo New J. Chem., 2020,44, 20956-20965
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Xuefei Li,Kuluni Perera,Jiazhi He,Aristide Gumyusenge,Jianguo Mei J. Mater. Chem. C, 2019,7, 12761-12789
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Kunkai Wang,Kaidi Yang,Heng Li,Junlin Zhang,Minjie Wu,Xiangzhi Li,Qi Xue Dalton Trans., 2023,52, 9414-9422
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Go Nagatsu,Tomo Sakanoue,Shizuka Tane,Fumihiro Yonekawa,Taishi Takenobu Mater. Chem. Front., 2018,2, 952-958
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Sungan Do,Woosung Kwon,Shi-Woo Rhee J. Mater. Chem. C, 2014,2, 4221-4226
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Akito Fujita,Yusuke Matsumoto,Mitsuaki Takeuchi,Hiromichi Ryuto,Gikan H. Takaoka Phys. Chem. Chem. Phys., 2016,18, 5464-5470
2241377-78-4 ((3β,16α)-17-Bromo-16-hydroxy-3-methoxypregn-5-en-20-one) Related Products
- 2942-42-9(7-Nitroindazole)
- 80-18-2(Methyl benzenesulfonate)
- 473-86-9(3-Hydroxy-2-methylbutanoic Acid)
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- 470-67-7(Isocineole)
- 108-26-9(3-Methyl-1H-pyrazol-5(4H)-one)
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